Cas no 2228729-11-9 (3-amino-2-(3,5-dimethoxy-4-methylphenyl)-2-methylpropan-1-ol)

• Product Name: 3-amino-2-(3,5-dimethoxy-4-methylphenyl)-2-methylpropan-1-ol
• CAS No: 2228729-11-9
• MF: C₁₃H₂₁NO₃
• MW: 239.310744047165
• CID: 6496326
• PubChem ID: 165667430
• Update Time: 2025-06-20

3-amino-2-(3,5-dimethoxy-4-methylphenyl)-2-methylpropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-amino-2-(3,5-dimethoxy-4-methylphenyl)-2-methylpropan-1-ol
• 2228729-11-9
• EN300-1796052

• Inchi： 1S/C13H21NO3/c1-9-11(16-3)5-10(6-12(9)17-4)13(2,7-14)8-15/h5-6,15H,7-8,14H2,1-4H3
• InChI Key： FGOIWFGOMZJBDK-UHFFFAOYSA-N
• SMILES： OCC(C)(CN)C1C=C(C(C)=C(C=1)OC)OC

Computed Properties

• Exact Mass: 239.15214353g/mol
• Monoisotopic Mass: 239.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 64.7Ų

Additional information on 3-amino-2-(3,5-dimethoxy-4-methylphenyl)-2-methylpropan-1-ol

Introduction to 3-amino-2-(3,5-dimethoxy-4-methylphenyl)-2-methylpropan-1-ol (CAS No. 2228729-11-9)

3-amino-2-(3,5-dimethoxy-4-methylphenyl)-2-methylpropan-1-ol (CAS No. 2228729-11-9) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in the development of new therapeutic agents. The compound's structure includes a 3-amino group, a 3,5-dimethoxy-4-methylphenyl moiety, and a 2-methylpropan-1-ol functional group, which collectively contribute to its biological activity and pharmacological properties.

The synthesis of 3-amino-2-(3,5-dimethoxy-4-methylphenyl)-2-methylpropan-1-ol has been extensively studied in recent years. Researchers have developed various synthetic routes to produce this compound efficiently and with high purity. One notable method involves the coupling of 3,5-dimethoxy-4-methylbenzaldehyde with an appropriate amino alcohol derivative, followed by reduction and functional group manipulation. This approach not only ensures the formation of the desired product but also allows for the exploration of structural analogs with potential enhanced biological activities.

In terms of its biological activity, 3-amino-2-(3,5-dimethoxy-4-methylphenyl)-2-methylpropan-1-ol has shown promising results in preliminary studies. It has been evaluated for its anti-inflammatory and antioxidant properties, which are crucial for the treatment of various diseases such as arthritis and neurodegenerative disorders. The compound's ability to modulate key signaling pathways involved in inflammation and oxidative stress makes it a valuable candidate for further investigation.

Recent research has also focused on the pharmacokinetic and pharmacodynamic properties of 3-amino-2-(3,5-dimethoxy-4-methylphenyl)-2-methylpropan-1-ol. Studies have demonstrated that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. These properties are essential for ensuring that the compound can effectively reach its target sites in the body and exert its therapeutic effects without causing significant side effects.

The potential therapeutic applications of 3-amino-2-(3,5-dimethoxy-4-methylphenyl)-2-methylpropan-1-ol are diverse. In addition to its anti-inflammatory and antioxidant activities, the compound has been investigated for its potential as an analgesic agent. Preclinical studies have shown that it can effectively reduce pain responses in animal models of chronic pain conditions. This finding opens up new avenues for the development of non-opioid pain management strategies.

To further understand the mechanisms underlying the biological activities of 3-amino-2-(3,5-dimethoxy-4-methylphenyl)-2-methylpropan-1-ol, researchers have conducted detailed molecular studies. These investigations have revealed that the compound interacts with specific cellular targets such as nuclear factor-kappa B (NF-κB) and mitogen-activated protein kinases (MAPKs). By modulating these signaling pathways, 3-amino-2-(3,5-dimethoxy-4-methylphenyl)-2-methylpropan-1-ol can exert its anti-inflammatory and antioxidant effects.

Clinical trials are currently underway to evaluate the safety and efficacy of 3-amino-2-(3,5-dimethoxy-4-methylphenyl)-2-methylpropan-1-ol in human subjects. Early results from phase I trials have shown that the compound is well-tolerated at various dose levels and does not cause significant adverse effects. These findings provide a strong foundation for advancing the compound into later-stage clinical trials.

In conclusion, 3-amino-2-(3,5-dimethoxy-4-methylphenyl)-2-methylpropan-1-ol (CAS No. 2228729-11-9) is a promising compound with a wide range of potential therapeutic applications. Its unique structural features and favorable biological properties make it an attractive candidate for further research and development in the pharmaceutical industry. As ongoing studies continue to uncover new insights into its mechanisms of action and clinical utility, this compound is poised to play a significant role in advancing medical treatments for various diseases.